Cas no 2248300-33-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-1,3-diazinan-1-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-1,3-diazinan-1-yl)acetate
• CAS No: 2248300-33-4
• MF: C₁₄H₁₃N₃O₅
• MW: 303.270123243332
• CID: 6401315
• PubChem ID: 165980815
• Update Time: 2025-07-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-1,3-diazinan-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-1,3-diazinan-1-yl)acetate
• 2248300-33-4
• EN300-6514421

• Inchi： 1S/C14H13N3O5/c18-11(8-16-7-3-6-15-14(16)21)22-17-12(19)9-4-1-2-5-10(9)13(17)20/h1-2,4-5H,3,6-8H2,(H,15,21)
• InChI Key： DBWXUXXRJOPBPJ-UHFFFAOYSA-N
• SMILES： O(C(CN1C(NCCC1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 303.08552052g/mol
• Monoisotopic Mass: 303.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 96Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-1,3-diazinan-1-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-1,3-diazinan-1-yl)acetate (CAS No. 2248300-33-4) in Modern Chemical and Pharmaceutical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-1,3-diazinan-1-yl)acetate, identified by its CAS number 2248300-33-4, represents a significant advancement in the realm of synthetic chemistry and pharmaceutical innovation. This heterocyclic derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecule's composition, featuring a fused isoindole ring system linked to an acetic acid ester moiety, positions it as a versatile scaffold for drug discovery and material science applications.

Recent research has highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-1,3-diazinan-1-yl)acetate as a key intermediate in the synthesis of novel therapeutic agents. Its structural motif is particularly noteworthy for its ability to interact with biological targets through multiple binding sites, enhancing its pharmacological efficacy. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on various enzymatic pathways, making them candidates for treating a range of diseases, including inflammatory disorders and metabolic syndromes.

The dioxo and dihydro functional groups within the isoindole core contribute to the compound's reactivity and stability under physiological conditions. These features are critical for ensuring that the molecule maintains its integrity during metabolic processing in vivo. Furthermore, the presence of the (2 oxo 1 3 diazan 1 yl)acetate side chain introduces additional pharmacophoric elements that can be modified to optimize bioavailability and target specificity. This flexibility has allowed researchers to explore diverse chemical libraries based on this scaffold, leading to the identification of several lead compounds with therapeutic potential.

In the context of modern drug development, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2 oxo 1 3 diazan 1 yl)acetate has been investigated for its role in modulating cellular signaling pathways associated with disease progression. Preliminary in vitro studies suggest that this compound can interfere with key molecular targets involved in cancer cell proliferation and angiogenesis. The isoindole ring system is particularly adept at binding to proteins such as kinases and transcription factors, which are often dysregulated in pathological conditions. By targeting these pathways, the compound demonstrates promise as a multitargeted drug candidate.

Advances in computational chemistry have further propelled the study of CAS No. 2248300 33 4 by enabling high-throughput virtual screening and molecular docking simulations. These techniques have allowed researchers to predict binding affinities and optimize lead structures with greater precision. The integration of machine learning algorithms has complemented these efforts by identifying novel analogs of 1 3 dioxo 2 3 dihydro 1H isoindol 2 yl 2 (2 oxo 1 3 diazan 1 yl)acetate that may exhibit enhanced potency or reduced toxicity. Such innovations underscore the importance of interdisciplinary approaches in modern pharmaceutical research.

The synthesis of CAS No.2248300 -33 -4 involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. The process typically begins with the formation of the isoindole core through cyclization reactions followed by functional group modifications to introduce the acetic acid ester moiety. Recent methodologies have focused on greener solvents and catalytic systems to improve yield and minimize environmental impact. These sustainable practices align with global efforts to promote environmentally conscious chemistry.

From a material science perspective, derivatives of CAS No.2248300 -33 -4 have shown promise as building blocks for advanced polymers and functional materials. The heterocyclic structure provides unique electronic properties that can be exploited in organic electronics and optoelectronic devices. Researchers are exploring its potential as a precursor for conductive polymers or luminescent materials used in displays and sensors. This dual application highlights the versatility of this compound beyond traditional pharmaceuticals.

The future direction of research on CAS No2248300 -33 -4 is likely to expand into new therapeutic areas as more data becomes available on its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical applications. Regulatory agencies will also play a critical role in ensuring that new drugs derived from this scaffold meet stringent safety and efficacy standards before reaching patients.

In summary,CAS No2248300 -33 -4 represents a cornerstone compound in contemporary chemical research with far-reaching implications for medicine and materials science. Its unique structural features and diverse biological activities make it a valuable asset for drug discovery programs worldwide. As synthetic methodologies continue to evolve and computational tools become more sophisticated,the potential applications of this compound will undoubtedly expand further into uncharted territories.